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molecular formula C8H8N2O3 B085905 3'-Nitroacetanilide CAS No. 122-28-1

3'-Nitroacetanilide

Cat. No. B085905
CAS RN: 122-28-1
M. Wt: 180.16 g/mol
InChI Key: KFTYNYHJHKCRKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06727245B2

Procedure details

To a suspension of sodium hydride (60% in oil, 5.19 g) in N,N-dimethylformamide (30 ml) was added a solution of 3′-nitroacetanilide (214 mg) in N,N-dimethylformamide (30 ml) at 0° C. The mixture was stirred at room temperature for 30 minutes, then iodomethane (3.59 ml) was added. After 30 minutes, 1N hydrochloric acid was poured into the mixture and extracted with ethyl acetate. The organic solution was washed with water and brine, dried over magnesium sulfate and concentrated. The resultant solid was collected and washed with isopropyl ether to give N-methyl-3′-nitroacetanilide (4.64 g).
Name
sodium hydride
Quantity
5.19 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
30 mL
Type
solvent
Reaction Step One
Name
3′-nitroacetanilide
Quantity
214 mg
Type
reactant
Reaction Step Two
Name
N,N-dimethylformamide
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
iodomethane
Quantity
3.59 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
N-methyl-3′-nitroacetanilide

Identifiers

REACTION_CXSMILES
[H-].[Na+].[N+:3]([C:6]1[CH:7]=[C:8]([CH:13]=[CH:14][CH:15]=1)[NH:9][C:10](=[O:12])[CH3:11])([O-:5])=[O:4].I[CH3:17].Cl>CN(C)C=O>[CH3:17][N:9]([C:10](=[O:12])[CH3:11])[C:8]1[CH:13]=[CH:14][CH:15]=[C:6]([N+:3]([O-:5])=[O:4])[CH:7]=1 |f:0.1|

Inputs

Step One
Name
sodium hydride
Quantity
5.19 g
Type
reactant
Smiles
[H-].[Na+]
Name
N,N-dimethylformamide
Quantity
30 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
3′-nitroacetanilide
Quantity
214 mg
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(NC(C)=O)C=CC1
Name
N,N-dimethylformamide
Quantity
30 mL
Type
solvent
Smiles
CN(C=O)C
Step Three
Name
iodomethane
Quantity
3.59 mL
Type
reactant
Smiles
IC
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
After 30 minutes
Duration
30 min
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The organic solution was washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The resultant solid was collected
WASH
Type
WASH
Details
washed with isopropyl ether

Outcomes

Product
Details
Reaction Time
 30 min
Name
N-methyl-3′-nitroacetanilide
Type
product
Smiles
CN(C1=CC(=CC=C1)[N+](=O)[O-])C(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.64 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.